Cas no 78044-62-9 (Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-)

Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)- structure
78044-62-9 structure
Product Name:Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-
CAS No:78044-62-9
MF:C11H18O4
MW:214.258224010468
CID:535087
PubChem ID:12634561
Update Time:2025-04-19

Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-
    • ethyl (2S)-2-acetyl-2-methyl-5-oxohexanoate
    • DTXSID40505140
    • 78044-62-9
    • Inchi: 1S/C11H18O4/c1-5-15-10(14)11(4,9(3)13)7-6-8(2)12/h5-7H2,1-4H3/t11-/m0/s1
    • InChI Key: CNZDATVMDLHXGZ-NSHDSACASA-N
    • SMILES: O(CC)C([C@@](C(C)=O)(C)CCC(C)=O)=O

Computed Properties

  • Exact Mass: 214.12054
  • Monoisotopic Mass: 214.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44

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